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Compound of Interest

Compound Name: Erythromycin A N-oxide

Cat. No.: B15601355 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount to ensure personal safety and the integrity of experimental outcomes.

This document provides essential, immediate safety and logistical information for handling

Erythromycin A N-oxide, a metabolite of the macrolide antibiotic erythromycin.[1][2] While the

Safety Data Sheet (SDS) for Erythromycin A N-oxide does not classify the substance as

hazardous under the Globally Harmonized System (GHS), it is prudent to follow standard

laboratory safety protocols for handling research chemicals.[3]

Hazard Identification and Precautionary Measures
Erythromycin A N-oxide is a solid, and like its parent compound and its derivatives, it may

cause skin and respiratory sensitization.[4] Therefore, minimizing exposure through appropriate

personal protective equipment and handling procedures is crucial.

Physicochemical Properties:
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Property Value

CAS Number 992-65-4[1][2][3][5][6]

Molecular Formula C37H67NO14[1][2][5][6]

Molecular Weight 749.9 g/mol [1][2][6]

Appearance White solid[6]

Solubility
Soluble in water, ethanol, methanol, DMF, and

DMSO[2][6]

Storage -20°C[2][6]

Hazard Ratings:

Rating System Health Fire Reactivity

NFPA 0 0 0

HMIS 0 0 0

Source: Erythromycin

A N-oxide SDS[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table summarizes the recommended PPE for handling Erythromycin A N-oxide,

based on best practices for similar compounds.[4][7]
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.[4]

Protects against airborne

particles and accidental

splashes.

Skin Protection

Impervious clothing, such as a

lab coat, and chemical-

resistant gloves.[4][8] Double

gloving is recommended.[7]

Prevents skin contact, which

can lead to sensitization and

allergic reactions.[4]

Respiratory Protection

A NIOSH-approved dust

respirator should be used if

dust formation is likely or if

working outside of a ventilated

enclosure.[4][9]

Protects against inhalation of

the powdered substance.

Operational Plan: From Receipt to Disposal
A systematic approach to handling Erythromycin A N-oxide ensures safety at every stage of

its lifecycle in the laboratory.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a tightly closed container in a cool, dry, and well-ventilated area at -20°C.[2][6]

Keep away from incompatible materials such as strong oxidizing agents.[10]

2. Handling and Preparation:

Engineering Controls: Always handle Erythromycin A N-oxide in a well-ventilated area.[4]

The use of a laboratory fume hood is highly recommended to minimize inhalation exposure.

[7] Ensure an eyewash station and safety shower are readily accessible.[7]

Weighing and Transfer: Avoid the formation of dust during weighing and transfer.[4] Use non-

sparking tools.[4]
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3. In Case of a Spill:

Avoid dust formation.[8][11]

Wear appropriate PPE.

Collect the spilled material mechanically and place it in a suitable, closed container for

disposal.[8]

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[8]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[8]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[11]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Call a doctor or Poison Control Center

immediately.[11]

Disposal Plan
Proper disposal of Erythromycin A N-oxide and any contaminated materials is essential to

prevent environmental contamination and potential exposure.

Waste Segregation:

Contaminated PPE: All disposable PPE (gloves, lab coats, etc.) that has come into contact

with the compound should be considered contaminated waste.[7]

Excess Compound: Unused or expired Erythromycin A N-oxide is considered chemical

waste.[7]
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Disposal Procedure:

Dispose of the compound and contaminated materials through a licensed hazardous

material disposal company.[7]

Ensure that all federal, state, and local regulations for chemical waste disposal are strictly

followed.[7]

Do not dispose of Erythromycin A N-oxide down the drain or in the regular trash.[7]

Visualized Workflows
To further clarify the procedural steps for safely handling Erythromycin A N-oxide, the

following diagrams illustrate the key decision-making and operational workflows.
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Erythromycin A N-oxide Handling Workflow

Preparation
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Perform Experiment
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Caption: A step-by-step workflow for the safe handling of Erythromycin A N-oxide.
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Erythromycin A N-oxide Spill Response

Immediate Actions

Cleanup Procedure

Spill Occurs

Evacuate Immediate Area

Alert Nearby Personnel

Don Appropriate PPE

Contain Spill

Collect Material Mechanically

Place in Labeled, Sealed Container

Decontaminate Spill Area

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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